Cas no 1005772-69-9 (1-Methoxy-4-isoquinolinecarboxaldehyde)

• Product Name: 1-Methoxy-4-isoquinolinecarboxaldehyde
• CAS No: 1005772-69-9
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD24685170
• CID: 1029677
• PubChem ID: 24766657
• Update Time: 2025-04-20

1-Methoxy-4-isoquinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-isoquinolinecarboxaldehyde
• 1-Methoxyisoquinoline-4-carbaldehyde
• AK134938
• FCH2004352
• AX8257097
• AB0064359
• ST2415381
• Z3792
• MFCD24685170
• 1005772-69-9
• AKOS016842564
• SCHEMBL22094077
• DS-1986
• DB-226276
• 4-Isoquinolinecarboxaldehyde, 1-methoxy-
• A897400
• DTXSID30647225

• MDL： MFCD24685170
• Inchi： 1S/C11H9NO2/c1-14-11-10-5-3-2-4-9(10)8(7-13)6-12-11/h2-7H,1H3
• InChI Key： BHEHOJBPPYHICZ-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C(C=O)=CN=1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.9

1-Methoxy-4-isoquinolinecarboxaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives